3056-17-5

Stavudine

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• CAS RN:
• 3056-17-5

• Formula:
• C10H12N2O4

• InChI:
• InChI=1S/C10H12N2O4/c1-6-4-12(10(15)11-9(6)14)8-3-2-7(5-13)16-8/h2-4,7-8,13H,5H2,1H3,(H,11,14,15)/t7-,8+/m0/s1

• InChIKey:
• XNKLLVCARDGLGL-JGVFFNPUSA-N

• Used as an antiviral. A reverse transcriptase inhibitor.
  Stavudine is a nucleoside reverse transcriptase inhibitor analog of thymidine. Stavudine has been recommended to undergo phase-out management due to its long-term, irreversible side-effects.
  Stavudine is a first generation nucleoside analogue and reverse transcriptase inhibitor used in combination with other agents in the therapy of human immunodeficiency virus (HIV) infection and the acquired immunodeficiency syndrome (AIDS). Stavudine is an uncommon, but well established cause of clinically apparent acute and chronic liver injury.
  Stavudine, also known as zerit or D4T, belongs to the class of organic compounds known as nucleoside and nucleotide analogues. These are analogues of nucleosides and nucleotides. These include phosphonated nucleosides, C-glycosylated nucleoside bases, analogues where the sugar unit ...

Stavudine (d4T)

• CAS RN:
• 26638-87-9; 3056-17-5

• Formula:
• C10H12N2O4

• InChI:
• InChI=1S/C10H12N2O4/c1-6-4-12(10(15)11-9(6)14)8-3-2-7(5-13)16-8/h2-4,7-8,13H,5H2,1H3,(H,11,14,15)

• InChIKey:
• XNKLLVCARDGLGL-UHFFFAOYSA-N

• Stavudine (d4T) is a useful research compound. Its molecular formula is C10H12N2O4 and its molecular weight is 224.216. The purity is usually 95%.